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Compound of Interest

Compound Name: AZ'9567

Cat. No.: B15608503

For Researchers, Scientists, and Drug Development Professionals

Introduction

AZ'9567 is a potent and selective allosteric inhibitor of Methionine Adenosyltransferase 2A
(MAT2A).[1][2] MAT2A is a critical enzyme that catalyzes the synthesis of S-
adenosylmethionine (SAM), the universal methyl donor for a vast array of cellular methylation
reactions that impact gene expression, protein function, and metabolism.[3][4] By inhibiting
MAT2A, AZ'9567 disrupts these processes, showing a selective antiproliferative effect in
cancer cells with specific genetic deletions, such as MTAP (methylthioadenosine
phosphorylase).[2] These application notes provide detailed protocols for the preparation of
AZ'9567 stock solutions for in vitro research applications.

Physicochemical Properties and Storage

A summary of the key physicochemical properties of AZ'9567 is provided in the table below.
Adherence to the recommended storage conditions is crucial to maintain the stability and
activity of the compound.
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Property Value
Molecular Formula C24H19F2N50:2
Molecular Weight 447.44 g/mol [1][5]
Appearance White to off-white solid[1][2]

B Soluble in DMSO (up to 62.5 mg/mL or 139.68
Solubility

mM)[1][5]

Storage of Solid Store at -20°C for up to 3 years[1]

Store in aliquots at -80°C for up to 6 months or

Storage of Stock Solution
-20°C for up to 1 month[1]

MAT2A Signaling Pathway and Mechanism of
AZ'9567 Inhibition

AZ'9567 functions by inhibiting the enzymatic activity of MAT2A, which plays a central role in
the methionine cycle. The diagram below illustrates the pathway and the point of inhibition.
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MAT2A signaling pathway and the inhibitory action of AZ'9567.

Experimental Protocol: Preparation of a 10 mM
AZ'9567 Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AZ'9567 in Dimethyl
Sulfoxide (DMSO).

Materials:

e AZ'9567 powder
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e Anhydrous Dimethyl Sulfoxide (DMSO)

e Microcentrifuge tubes (1.5 mL or 2 mL)

o Calibrated analytical balance

o Pipettes and sterile pipette tips

e \Vortex mixer

o Ultrasonic bath (optional, but recommended)[1][5]

o Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Procedure:

o Pre-weighing Preparation: Before handling the compound, ensure that you are wearing the
appropriate PPE. Bring the vial of AZ'9567 powder to room temperature before opening to
prevent condensation of moisture.

o Weighing AZ'9567: Carefully weigh out 4.47 mg of AZ'9567 powder using a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

e Solvent Addition: Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the
AZ'9567 powder.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes to facilitate
dissolution. If the compound does not fully dissolve, sonicate the tube in an ultrasonic bath
for 5-10 minutes.[1][5] Visually inspect the solution to ensure that all solid has dissolved and
the solution is clear.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[3]

e Long-term Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at
-20°C for short-term storage (up to 1 month).[1]
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Experimental Workflow: Stock Solution Preparation

The following diagram outlines the key steps in the preparation of the AZ'9567 stock solution.
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Workflow for preparing AZ'9567 stock solution.

Safety Precautions

AZ'9567 is a bioactive molecule and should be handled with care. Always use appropriate
personal protective equipment, including a lab coat, safety glasses, and chemical-resistant
gloves. Handle the compound in a well-ventilated area or a chemical fume hood. In case of
contact with skin or eyes, rinse immediately with plenty of water. Consult the Safety Data Sheet
(SDS) for more detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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